Cas no 2138373-56-3 (9-(butane-1-sulfonyl)-2-methyl-1-oxa-4,9-diazaspiro5.5undecane)

• Product Name: 9-(butane-1-sulfonyl)-2-methyl-1-oxa-4,9-diazaspiro5.5undecane
• CAS No: 2138373-56-3
• MF: C₁₃H₂₆N₂O₃S
• MW: 290.422142505646
• CID: 5611667
• PubChem ID: 165486971
• Update Time: 2025-05-23

9-(butane-1-sulfonyl)-2-methyl-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• EN300-842595
• 2138373-56-3
• 9-(butane-1-sulfonyl)-2-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
• 9-(butane-1-sulfonyl)-2-methyl-1-oxa-4,9-diazaspiro5.5undecane

• Inchi： 1S/C13H26N2O3S/c1-3-4-9-19(16,17)15-7-5-13(6-8-15)11-14-10-12(2)18-13/h12,14H,3-11H2,1-2H3
• InChI Key： PLMJXPCJRKTYME-UHFFFAOYSA-N
• SMILES： S(CCCC)(N1CCC2(CNCC(C)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 290.16641387g/mol
• Monoisotopic Mass: 290.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67Ų

Additional information on 9-(butane-1-sulfonyl)-2-methyl-1-oxa-4,9-diazaspiro5.5undecane

9-(Butane-1-sulfonyl)-2-methyl-1-oxa-4,9-diazaspiro[5.5]undecane: A Comprehensive Overview

9-(Butane-1-sulfonyl)-2-methyl-1-oxa-4,9-diazaspiro[5.5]undecane, also known by its CAS number 2138373-56-3, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The molecule combines a sulfonyl group, a methyl substituent, and a diazacyclo structure, making it a versatile building block in organic synthesis and drug discovery.

The spirocyclic framework of this compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The sulfonyl group attached at the 9-position plays a crucial role in modulating the compound's physicochemical properties, such as solubility and lipophilicity, which are critical for drug-like behavior.

Recent studies have highlighted the importance of spiro compounds like 9-(Butane-1-sulfonyl)-2-methyl-1-oxa-4,9-diazaspiro[5.5]undecane in the development of novel therapeutic agents. For instance, investigations into its interaction with various biological targets have revealed promising results in inhibiting key enzymes involved in metabolic disorders and neurodegenerative diseases. The methyl group at the 2-position further enhances the compound's stability and selectivity, making it an attractive candidate for further exploration in preclinical models.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the sulfonyl-containing precursor. Advanced techniques such as Suzuki coupling and ring-closing metathesis have been employed to construct the spirocyclic core efficiently. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is essential for maintaining its bioactivity.

In terms of applications, 9-(Butane-1-sulfonyl)-2-methyl-1-oxa-4,9-diazaspiro[5.5]undecane has shown potential as a lead compound in drug design programs targeting various disease states. Its unique combination of structural features makes it an ideal candidate for exploring new chemical space and identifying novel bioactive entities. Additionally, its use as an intermediate in more complex molecule syntheses has been documented in recent literature.

The development of computational tools and machine learning algorithms has further enhanced our understanding of this compound's properties. Predictive modeling studies have provided insights into its pharmacokinetic profile, toxicity potential, and binding affinity to biological targets. These computational approaches complement experimental studies and accelerate the drug discovery process.

In conclusion, 9-(Butane-1-sulfonyl)-2-methyl-1-oxa-4,9-diazaspiro[5.5]undecane represents a valuable addition to the arsenal of compounds available for advancing medicinal chemistry research. Its distinctive structure and promising biological activity position it as a key player in the development of innovative therapeutic solutions.